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Compound of Interest

Compound Name: CAY10502

Cat. No.: B049900

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of CAY10502, a potent inhibitor of
cytosolic phospholipase A2a (cPLA2a), with other notable inhibitors of the same enzyme.
Experimental data, detailed protocols, and pathway visualizations are presented to offer an
objective performance comparison for research and drug development applications.

Introduction to cPLA2a and its Inhibition

Cytosolic phospholipase A2a (cPLA20) is a key enzyme in the inflammatory cascade. It
specifically hydrolyzes the sn-2 position of membrane phospholipids, leading to the release of
arachidonic acid. This arachidonic acid is then metabolized into various pro-inflammatory
eicosanoids, including prostaglandins and leukotrienes. Given its central role in inflammation,
cPLA2a is a significant therapeutic target for a range of inflammatory diseases.

CAY10502 has been identified as a highly potent inhibitor of cPLA2a. This guide will compare
its inhibitory activity (IC50 values) against other well-characterized cPLA2a inhibitors.

Quantitative Comparison of cPLA2a Inhibitor IC50
Values

The following table summarizes the half-maximal inhibitory concentration (IC50) values of
CAY10502 and other selected cPLA2a inhibitors. Lower IC50 values indicate higher potency.
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Assay Conditions /

Inhibitor Target IC50 Value

Notes

Purified human
CAY10502 cPLA2a 4.3 nM

platelet enzymel[1]

Isolated enzyme[2][3]
Pyrrophenone cPLA2a 4.2 nM )

LTB4 inhibition in a
WAY-196025 cPLA2a 12 nM

cellular assay[5][6][7]
AVX001 cPLA2a 120 nM In vitro activity[1][8]

Cellular assay (IL-1p-
AVX002 cPLA2a ~710-900 nM induced AA release)[9]

[10]

Signaling Pathway of cPLA2a

The activation of cPLA2a is a critical step in the production of inflammatory mediators. The
following diagram illustrates the key signaling events leading to cPLA2a activation and its
downstream effects.
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General Workflow for IC50 Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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